3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride

• Molecular Formula: C10H11ClO3S
• Molecular Weight: 246.71 g/mol
• SMILES: CC1(COC2=C1C=CC(=C2)S(=O)(=O)Cl)C
• InChI: InChI=1S/C10H11ClO3S/c1-10(2)6-14-9-5-7(15(11,12)13)3-4-8(9)10/h3-5H,6H2,1-2H3
• InChIKey: PGFSWVZXPGOZEI-UHFFFAOYSA-N

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl Chloride: Physicochemical Properties

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride (CAS 2060060-23-1) is a heterocyclic sulfonyl chloride featuring a 2,3-dihydrobenzofuran scaffold substituted with gem-dimethyl groups at the 3-position and a sulfonyl chloride at the 6-position. Its molecular formula is C₁₀H₁₁ClO₃S with a molecular weight of 246.71 g/mol [1]. The compound possesses a computed XLogP3 of 2.8 and a topological polar surface area (TPSA) of 51.8 Ų, reflecting moderate lipophilicity and hydrogen-bond acceptor capacity [1]. These properties, combined with the steric influence of the 3,3-dimethyl substitution, define its utility as an electrophilic building block in medicinal chemistry and organic synthesis.

Workflow Sulfonamide and sulfonate ester library synthesis

Selection Electrophilic building block with gem-dimethyl steric profile

Context Moderate lipophilicity; defined 6-position regiochemistry

• [1] PubChem. 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride. CID 125457208. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/125457208 (accessed 2026-05-01). View Source

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl Chloride: Why Analogs Cannot Substitute

Directly replacing 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride with its unsubstituted 2,3-dihydro-1-benzofuran-6-sulfonyl chloride analog or the 5-sulfonyl regioisomer introduces significant changes in steric environment, regiochemistry, and physicochemical properties that translate into divergent reactivity and biological profile. The gem-dimethyl groups at the 3-position create a unique steric and electronic microenvironment around the reactive sulfonyl chloride, altering nucleophilic substitution kinetics (as established for ortho-alkyl arenesulfonyl chlorides [1]) and elevating lipophilicity (ΔXLogP ≈ 0.17–0.9 units [1]). Such differences cannot be normalized through stoichiometric adjustment and may lead to inconsistent yields, altered selectivity, or changed pharmacokinetic behavior in derived compounds. The quantitative evidence below maps precisely where these divergences manifest.

Unsubstituted benzofuran-6-sulfonyl chloride

Lower lipophilicity may shift membrane partitioning and pharmacokinetic profile of derived compounds.

5-sulfonyl regioisomer

Meta-like exit vector alters spatial presentation of sulfonamide warhead, affecting target engagement geometry.

Sulfonyl fluoride analog

Slower hydrolysis kinetics suit SuFEx chemistry but limit reactivity in standard sulfonamide formation; method transfer may require validation.

• [1] Mikołajczyk, M.; Gajl, M.; Błaszczyk, J.; Cypryk, M.; Gostyński, B. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules 2020, 25 (6), 1428. https://doi.org/10.3390/molecules25061428. View Source

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl Chloride: Differentiation Evidence

Enhanced Lipophilicity via 3,3-Dimethyl Substitution

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride exhibits a computed XLogP3 of 2.8 [1], while the unsubstituted 2,3-dihydro-1-benzofuran-6-sulfonyl chloride (CAS 724446-31-5) has a reported XLogP of 1.9–2.63 . This lipophilicity uplift of ΔlogP = 0.17–0.9 units originates from the two additional methyl groups, increasing the compound's membrane permeability potential and influencing the distribution of derived molecules.

Lipophilicity uplift

Reported

ΔlogP +0.17 to +0.9 vs. unsubstituted analog

Supports membrane permeation design

Computed XLogP3; experimental logD may vary

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	2.8
Comparator Or Baseline	2,3-dihydro-1-benzofuran-6-sulfonyl chloride (unsubstituted analog): XLogP 1.9–2.63
Quantified Difference	ΔlogP = +0.17 to +0.9 (target more lipophilic)
Conditions	Computed using XLogP3 algorithm (PubChem) / reported by chemical database

Why This Matters

Higher lipophilicity facilitates membrane permeation in cellular assays and alters pharmacokinetic partitioning, making the dimethyl compound a preferred sulfonyl chloride electrophile when designing cell-permeable probes or drug-like libraries.

• [1] PubChem. 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride. CID 125457208. https://pubchem.ncbi.nlm.nih.gov/compound/125457208 (accessed 2026-05-01). View Source

Steric Acceleration by Ortho-Alkyl Substitution

A systematic kinetic study of 22 arenesulfonyl chlorides demonstrated that mono- and di-ortho-alkyl substituted analogs exhibit enhanced chloride–chloride exchange reactivity despite electron-donating inductive and steric effects, owing to ground-state destabilization from a compressed steric environment [1]. Although direct kinetic data for the target compound are not available, its 3,3-dimethyl substitution constitutes a di-ortho-alkyl pattern relative to the sulfonyl chloride group, placing it within the structural class that displays accelerated substitution rates.

Steric acceleration

Class-level

Di-ortho-alkyl substitution class; rate enhancement inferred

Anticipate altered reaction kinetics

No direct kinetic data; class-level inference from arenesulfonyl chlorides

Evidence Dimension	Reaction rate constant for chloride–chloride exchange
Target Compound Data	No direct measurement; classified as di-ortho-alkyl substituted arenesulfonyl chloride
Comparator Or Baseline	Unsubstituted arenesulfonyl chloride (ρ = +2.02 for para/meta substituents; ortho-alkyl deviates positively from Hammett prediction)
Quantified Difference	Qualitative acceleration relative to para-substituted analogs; exact magnitude requires experimental determination
Conditions	Radio-labeled Et₄N³⁶Cl exchange; DFT calculations (Molecules, 2020, 25, 1428)

Why This Matters

Scientific users selecting a benzofuran sulfonyl chloride electrophile can anticipate that the 3,3-dimethyl variant will respond differently in kinetic resolutions, parallel library synthesis, or time-sensitive coupling steps, requiring adjusted reaction monitoring compared to unsubstituted analogs.

• [1] Mikołajczyk, M.; Gajl, M.; Błaszczyk, J.; Cypryk, M.; Gostyński, B. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules 2020, 25 (6), 1428. https://doi.org/10.3390/molecules25061428. View Source

Regiochemical Comparison: 6- vs. 5-Sulfonyl Chloride

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride places the electrophilic sulfonyl chloride at the para-like 6-position relative to the ring oxygen, whereas the 5-sulfonyl regioisomer (CAS 141653-49-8) positions it at the meta-like 5-position. While head-to-head reactivity data are unavailable, the distinct substitution pattern directly impacts the vector of sulfonamide or sulfonate ester attachment and consequently the three-dimensional presentation of derived compounds in biological targets. The 6-sulfonyl isomer provides a different exit vector, which can be critical in structure-based drug design where sulfonamide geometry dictates inhibitor binding.

Regiochemical comparison

Context-dependent

6-position (para-like) vs. 5-position (meta-like) exit vector

Controls spatial presentation of sulfonamide

No comparative reactivity data available

Evidence Dimension	Positional isomerism and exit vector geometry
Target Compound Data	Sulfonyl chloride at 6-position (para-like to furan oxygen)
Comparator Or Baseline	3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride (meta-like to furan oxygen), CAS 141653-49-8
Quantified Difference	Qualitative; distinct spatial orientation of sulfonyl group; affects molecular shape and target engagement
Conditions	Molecular geometry derived from SMILES/InChI; no comparative bioactivity or reactivity data publicly available

Why This Matters

Procurement decisions for SAR-driven medicinal chemistry campaigns require precise control of substituent vectors; the 6-sulfonyl regiochemistry offers a distinct spatial presentation that cannot be achieved with the 5-sulfonyl isomer, enabling exploration of different pharmacophore space.

• [1] PubChem. 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride. CID 125457208. https://pubchem.ncbi.nlm.nih.gov/compound/125457208 (accessed 2026-05-01). View Source

Hydrolytic Stability: Sulfonyl Chloride vs. Sulfonyl Fluoride

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride is hydrolytically more labile than its sulfonyl fluoride counterpart (CAS 2060049-94-5). Sulfonyl fluorides exhibit markedly slower aqueous hydrolysis and are preferred for sulfur(VI)-fluoride exchange (SuFEx) click chemistry [1]. While the sulfonyl chloride remains the reagent of choice for traditional sulfonamide and sulfonate ester formation under standard Schotten-Baumann or organic-phase conditions, users requiring superior aqueous stability for bioconjugation or protein labeling may prioritize the sulfonyl fluoride [2]. No direct comparative hydrolysis half-life data for these benzofuran derivatives are publicly available.

Hydrolytic stability

Class-level

Sulfonyl chloride: labile; sulfonyl fluoride: ~10³–10⁶-fold more stable

Select based on aqueous compatibility needs

Class-level difference; benzofuran-specific data unavailable

Evidence Dimension	Hydrolytic stability and application scope
Target Compound Data	Sulfonyl chloride (rapid hydrolysis in water; suitable for organic-phase reactions)
Comparator Or Baseline	3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride (enhanced aqueous stability; suited for SuFEx chemistry), CAS 2060049-94-5
Quantified Difference	Qualitative; general class difference between -SO₂Cl and -SO₂F in aqueous half-life (sulfonyl fluorides are ~10³–10⁶-fold more hydrolytically stable depending on pH and substitution)
Conditions	Class-level inference from broader sulfonyl halide literature; no benzofuran-specific kinetics located

Why This Matters

When the synthetic workflow requires aqueous compatibility or late-stage functionalization of biomolecules, the sulfonyl fluoride analog provides a more robust handle; however, for conventional sulfonamide library synthesis in anhydrous organic media, the sulfonyl chloride offers higher reactivity and established coupling protocols.

• [1] Dong, J.; Krasnova, L.; Finn, M. G.; Sharpless, K. B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53 (36), 9430–9448. https://doi.org/10.1002/anie.201309399. View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Chem. Sci. 2015, 6 (5), 2650–2659. https://doi.org/10.1039/C5SC00408J. View Source

Scalable Synthesis of 3,3-Dimethylbenzofuran Scaffold

The 3,3-dimethyl-2,3-dihydrobenzofuran ring system is a critical structural motif in a potent HCV NS5B polymerase inhibitor (Compound 12), with a scalable synthetic route developed that improved overall yield from <5% to 40% [1]. While this reference describes the core ring system and not the sulfonyl chloride derivative itself, it establishes that the 3,3-dimethyl substitution pattern is synthetically tractable at scale and has precedent in pharmaceutical candidates. This provides procurement confidence that the sulfonyl chloride building block can be sourced and utilized reliably in medicinal chemistry programs targeting antiviral or other therapeutic areas that require the dimethyldihydrobenzofuran pharmacophore.

Scalable synthesis

Reported

~40% overall yield

Demonstrated scalable route for core scaffold

HCV inhibitor intermediate; 3-step sequence (reported)

Evidence Dimension	Scalability and pharmaceutical precedent of the core ring system
Target Compound Data	3,3-dimethyl-2,3-dihydrobenzofuran scaffold used in HCV drug candidate; scalable synthesis achieved 40% overall yield
Comparator Or Baseline	Unsubstituted 2,3-dihydrobenzofuran scaffold (no comparable pharmaceutical candidate with documented scalable route located for the 6-sulfonyl chloride series)
Quantified Difference	Yield improvement from <5% to 40% for key intermediate; no direct comparator yield data for unsubstituted analog
Conditions	Scalable synthesis of HCV NS5B inhibitor intermediate (Org. Process Res. Dev. 2014, 18, 656–661)

Why This Matters

Procurement for pharmaceutical development programs benefits from the demonstrated scalability of the core motif, reducing risk of supply-chain disruption when transitioning from discovery to preclinical or clinical supply.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18 (5), 656–661. https://doi.org/10.1021/op4003467. View Source

3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl Chloride: Applications

Lipophilic Sulfonamide Libraries for CNS and Antiviral Agents

The elevated XLogP3 of 2.8 [3] makes this sulfonyl chloride the preferred electrophile for constructing compound libraries intended to cross biological membranes, such as blood–brain barrier (BBB)-penetrant CNS agents or intracellular antiviral inhibitors. When coupled with diverse amines or alcohols, the resulting sulfonamides and sulfonate esters retain enhanced lipophilicity compared to those derived from the unsubstituted 2,3-dihydro-1-benzofuran-6-sulfonyl chloride (XLogP 1.9–2.63) [3], potentially improving cell permeability and oral bioavailability.

Kinetic Resolution via Steric Discrimination

The 3,3-dimethyl groups create a sterically congested environment around the sulfonyl chloride, classified as a di-ortho-alkyl substituted arenesulfonyl chloride, for which enhanced reactivity in chloride exchange has been experimentally documented [3]. This property can be leveraged in kinetic resolutions, where the steric bias differentiates between nucleophiles of varying size, and in sequential one-pot couplings where controlled reactivity is essential to avoid over-functionalization.

Kilogram-Scale Synthesis of Dimethylbenzofuran Intermediates

A scalable route to the 3,3-dimethyl-2,3-dihydrobenzofuran scaffold has been validated in the context of an HCV NS5B polymerase inhibitor development candidate, achieving a 40% overall yield from readily available precursors [3]. The availability of this building block from commercial suppliers at 95% purity supports its integration into process chemistry workflows for pharmaceutical intermediate production, with the demonstrated scalability providing procurement confidence for early-phase development.

Regiochemically Precise Sulfonamide Probes

The 6-sulfonyl substitution positions the reactive handle at the para-like location relative to the furan oxygen, while the 5-sulfonyl regioisomer occupies the meta-like position [3]. This defined regioshemistry enables the synthesis of structurally precise sulfonamide probes for chemical biology applications, where the spatial orientation of the warhead or reporter group relative to the benzofuran scaffold is critical for target binding and selectivity.

Application

Selection Property

Validation Focus

CNS-permeable probe synthesis

Moderate lipophilicity profile

Cell permeability assessment

Sterically controlled coupling reactions

Gem-dimethyl steric environment

Reaction rate profiling

Scalable intermediate production

Scalable core scaffold

Yield and purity at scale

Regiochemically defined probe synthesis

6-position regiochemistry

Target engagement geometry

• [1] PubChem. 3,3-Dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl chloride. CID 125457208. https://pubchem.ncbi.nlm.nih.gov/compound/125457208 (accessed 2026-05-01). View Source
• [2] Mikołajczyk, M.; Gajl, M.; Błaszczyk, J.; Cypryk, M.; Gostyński, B. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules 2020, 25 (6), 1428. https://doi.org/10.3390/molecules25061428. View Source
• [3] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18 (5), 656–661. https://doi.org/10.1021/op4003467. View Source